2,6-dimethoxy-N-(pentafluorophenyl)benzamide
Overview
Description
2,6-dimethoxy-N-(pentafluorophenyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using a specific method, and its mechanism of action and physiological effects have been studied extensively.
Scientific Research Applications
2,6-dimethoxy-N-(pentafluorophenyl)benzamide has been studied for its potential applications in various scientific fields. One of the significant applications of this compound is in the development of new drugs. It has been found to have potential as a therapeutic agent for the treatment of cancer and other diseases. This compound has also been studied for its antibacterial and antifungal properties.
Mechanism of Action
The mechanism of action of 2,6-dimethoxy-N-(pentafluorophenyl)benzamide is not fully understood. However, studies have shown that it inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. This compound has also been found to inhibit the activity of certain enzymes and proteins that are involved in cancer cell proliferation.
Biochemical and Physiological Effects
2,6-dimethoxy-N-(pentafluorophenyl)benzamide has been found to have various biochemical and physiological effects. Studies have shown that this compound can induce oxidative stress and DNA damage in cancer cells, leading to their death. It has also been found to inhibit the growth of certain bacteria and fungi by disrupting their cell membrane integrity.
Advantages and Limitations for Lab Experiments
One of the significant advantages of using 2,6-dimethoxy-N-(pentafluorophenyl)benzamide in lab experiments is its potential as a therapeutic agent for the treatment of cancer and other diseases. This compound has also been found to have antibacterial and antifungal properties, making it useful in the development of new antibiotics. However, one of the limitations of using this compound is its toxicity, which can be harmful to both humans and animals.
Future Directions
There are several future directions for the study of 2,6-dimethoxy-N-(pentafluorophenyl)benzamide. One of the significant areas of research is the development of new drugs based on this compound. Researchers are also exploring the use of this compound in the development of new antibiotics and antifungal agents. Another area of research is the study of the mechanism of action of this compound, which will help in the development of more effective drugs.
Conclusion
In conclusion, 2,6-dimethoxy-N-(pentafluorophenyl)benzamide is a chemical compound that has potential applications in various scientific fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in the development of new drugs and antibiotics.
properties
IUPAC Name |
2,6-dimethoxy-N-(2,3,4,5,6-pentafluorophenyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10F5NO3/c1-23-6-4-3-5-7(24-2)8(6)15(22)21-14-12(19)10(17)9(16)11(18)13(14)20/h3-5H,1-2H3,(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XSOALEBFNZNJEY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC=C1)OC)C(=O)NC2=C(C(=C(C(=C2F)F)F)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10F5NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-dimethoxy-N-(pentafluorophenyl)benzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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